Cas no 198419-15-7 ((3R,4R)-tert-Butyl 3-amino-4-hydroxyazepane-1-carboxylate)

• Product Name: (3R,4R)-tert-Butyl 3-amino-4-hydroxyazepane-1-carboxylate
• CAS No: 198419-15-7
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 1083992
• PubChem ID: 10398972
• Update Time: 2025-04-20

(3R,4R)-tert-Butyl 3-amino-4-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-tert-Butyl 3-amino-4-hydroxyazepane-1-carboxylate
• 198419-15-7
• tert-butyl (3R,4R)-3-amino-4-hydroxy-azepan-1-carboxylate
• LWINOKVVXXXYPN-RKDXNWHRSA-N
• (3R,4R)-tert-Butyl3-amino-4-hydroxyazepane-1-carboxylate

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-4-5-9(14)8(12)7-13/h8-9,14H,4-7,12H2,1-3H3/t8-,9-/m1/s1
• InChI Key： LWINOKVVXXXYPN-RKDXNWHRSA-N
• SMILES： O[C@@H]1CCCN(C(=O)OC(C)(C)C)C[C@H]1N

Computed Properties

• Exact Mass: 230.163
• Monoisotopic Mass: 230.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 0.1